Cas no 62603-54-7 ([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-)

1,2,4-Triazolo[4,3-a]quinoxaline, 4-chloro-, is a heterocyclic compound featuring a fused triazolo-quinoxaline core with a chloro substituent at the 4-position. This structure imparts significant reactivity and versatility, making it valuable in pharmaceutical and agrochemical research. The chloro group enhances electrophilic properties, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. Its rigid aromatic framework contributes to stability and potential biological activity, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s well-defined synthetic pathway and high purity ensure reproducibility in industrial and academic applications. Its utility as a building block for complex molecular architectures underscores its importance in medicinal chemistry and material science.

[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- structure

62603-54-7 structure

Product Name:[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-

CAS No:62603-54-7

MF:C₉H₅ClN₄

MW:204.615799665451

MDL:MFCD00140798

CID:438539

PubChem ID:1126118

Update Time:2025-05-27

[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-
- 4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline
- 4-chloro-10-hydro-1,2,4-triazolo[4,3-a]quinoxaline
- 4-chloro-s-triazolo[ 4,3-a]quinoxaline
- 4-chlorotriazolo[4,3-a]quinoxaline
- 4-Chlor-s-triazolo< 4,3-a> chinoxalin
- AC1LMAO4
- chlorotriazoloaquinoxaline
- CTK2B6373
- HMS1701C21
- s-Triazolo< 4,3-a> chinoxalin
- Trans-4-ethylcyclohexyl-4-benzonitrile
- 4-Chloro-[1,2,4]triazolo[4,3-a]-quinoxaline
- AKOS000301537
- 9E-902
- MFCD00140798
- 4-chloro[1,2,4]triazolo[4,3 a]quinoxaline
- BB 0239195
- SCHEMBL404496
- 62603-54-7
- F6548-0156
- J-514872
- CS-0226665
- NLAAGSHTVZHFTR-UHFFFAOYSA-N
- 4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline
- DTXSID80360558
- 4-Chloro-[1,2,4]triazolo-[4,3-a]quinoxaline
- TQR0782
- G63205
- MDL： MFCD00140798
- Inchi： 1S/C9H5ClN4/c10-8-9-13-11-5-14(9)7-4-2-1-3-6(7)12-8/h1-5H
- InChI Key： NLAAGSHTVZHFTR-UHFFFAOYSA-N
- SMILES： ClC1C2=NN=CN2C2C=CC=CC=2N=1

Computed Properties

Exact Mass: 204.02045
Monoisotopic Mass: 204.020274g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.08
LogP: 2.5

[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Security Information

HazardClass：IRRITANT

[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Pricemore >>

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Apollo Scientific	OR33340-1g	4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline	62603-54-7	95%	1g	£231.00	2025-02-20
Apollo Scientific	OR33340-5g	4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline	62603-54-7	95%	5g	£890.00	2023-09-01
Chemenu	CM221149-5g	4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline	62603-54-7	95%	5g	$***	2023-05-30
abcr	AB268945-500 mg	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; .	62603-54-7	95%	500mg	€215.40	2023-04-26
abcr	AB268945-1 g	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; .	62603-54-7	95%	1g	€315.00	2023-04-26
eNovation Chemicals LLC	D622932-1g	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline	62603-54-7	95%	1g	$585	2024-08-03
eNovation Chemicals LLC	D622932-5g	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline	62603-54-7	95%	5g	$995	2024-08-03
abcr	AB268945-500mg	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; .	62603-54-7	95%	500mg	€215.40	2025-04-17
abcr	AB268945-1g	4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; .	62603-54-7	95%	1g	€315.00	2024-04-16
1PlusChem	1P00ERRN-100mg	4-CHLORO[1,2,4]TRIAZOLO[4,3-A]QUINOXALINE	62603-54-7	95%	100mg	$84.00	2024-04-22